1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile

Specification

• CAS No.: 868849-45-0
• Molecular Formula: C13H15NO
• Molecular Weight: 201.269
• IUPAC Name: 1-(4-hydroxyphenyl)cyclohexane-1-carbonitrile
• Standard InChI: InChI=1S/C13H15NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-9H2
• Standard InChI Key: MXDUNEZULWZDPP-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C#N)C2=CC=C(C=C2)O

Introduction

1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile is an organic compound classified as a nitrile derivative of cyclohexane. It features a hydroxyl group and a carbonitrile functional group, making it a member of the phenolic compounds class. The compound has a molecular formula of C13H15NO and a molecular weight of approximately 201.27 g/mol. Its CAS number is reported as 868849-45-0 in some sources, while others list it as 868849-59-6.

Synthesis Methods

The synthesis of 1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile can be achieved through several methods. One common approach involves the reaction of cyclohexanone with p-hydroxybenzyl cyanide in the presence of a suitable catalyst. The reaction conditions, such as temperature, solvent choice, and catalyst type, are crucial for optimizing yield and purity.

Potential Applications

This compound has garnered attention for its potential applications in medicinal chemistry and organic synthesis. It can participate in various chemical reactions, which are significant for developing derivatives with enhanced pharmacological properties. The mechanism of action primarily involves interaction with biological targets, potentially influencing pathways related to neurotransmitter modulation or anti-inflammatory responses.

Research Findings and Future Directions

Research into 1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile continues to explore its full range of applications, particularly concerning its therapeutic potential and reactivity profiles. The compound's ability to interact with biological targets suggests potential uses in drug development, although specific mechanisms may vary based on target interactions.

Availability and Suppliers

1-(4-Hydroxyphenyl)cyclohexane-1-carbonitrile is available from several suppliers, including Enamine and CymitQuimica, with varying purity levels and packaging options. For example, Enamine offers it with a purity of 95% in different quantities.